
Technical Guide: Physicochemical Properties of
1-(Difluoromethoxy)-4-methylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(Difluoromethoxy)-4-

methylbenzene

Cat. No.: B073539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential physicochemical data for the compound 1-
(Difluoromethoxy)-4-methylbenzene, a molecule of interest in synthetic organic chemistry

and potentially in the development of novel pharmaceuticals and agrochemicals. The presence

of the difluoromethoxy group can significantly influence the compound's polarity, metabolic

stability, and binding interactions, making its characterization crucial for research and

development.

Core Physicochemical Data
The fundamental molecular properties of 1-(Difluoromethoxy)-4-methylbenzene have been

determined and are summarized in the table below. These values are foundational for any

further experimental work, including reaction stoichiometry, solution preparation, and analytical

characterization.
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Property Value Source

Molecular Formula C8H8F2O [1][2][3]

Molecular Weight 158.15 g/mol [2]

Monoisotopic Mass 158.05432 Da [3]

Physical State Liquid (at 20°C) [2]

Boiling Point 167.4 ± 30.0 °C at 760 mmHg [1]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 61.2 ± 20.4 °C [1]

CAS Number 1583-83-1 [1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-(Difluoromethoxy)-4-
methylbenzene are proprietary to the various commercial suppliers and research institutions

that produce it. However, a general workflow for the characterization of such a compound is

outlined below. This workflow represents a standard logical process in chemical and

pharmaceutical research to ensure the identity, purity, and stability of a compound of interest.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a novel or synthesized chemical entity like 1-(Difluoromethoxy)-4-methylbenzene. This

process ensures that the compound meets the required specifications for subsequent research

and development activities.
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Caption: Logical workflow for the characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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